Cas no 1400643-34-6 (tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate)

Tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate is a spirocyclic compound featuring a unique 1-oxa-4,9-diazaspiro[5.5]undecane core with an ethyl substituent at the 2-position. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry and pharmaceutical research. Its spirocyclic structure offers conformational rigidity, which can be advantageous in drug design for improving target binding affinity and metabolic stability. The compound serves as a versatile intermediate for the synthesis of complex heterocycles and bioactive molecules. Its well-defined reactivity and compatibility with standard synthetic protocols make it a practical choice for medicinal chemistry applications.

tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate structure

1400643-34-6 structure

Product Name:tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate

CAS No:1400643-34-6

MF:C₁₅H₂₈N₂O₃

MW:284.394424438477

MDL:MFCD26394759

CID:2149621

PubChem ID:68291802

Update Time:2025-10-19

tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-ethyl-5-oxa-2,9-diazaspiro[5.5]undecane-9-carboxylate
- NPZTVFQGUQUOKX-UHFFFAOYSA-N
- 2-Ethyl-1-oxa-4,9-diaza-spiro[5.5]undecane-9-carboxylic acid tert-butyl ester
- tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
- MDL： MFCD26394759
- Inchi： 1S/C15H28N2O3/c1-5-12-10-16-11-15(19-12)6-8-17(9-7-15)13(18)20-14(2,3)4/h12,16H,5-11H2,1-4H3
- InChI Key： NPZTVFQGUQUOKX-UHFFFAOYSA-N
- SMILES： O1C(CC)CNCC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

Exact Mass: 284.21
Monoisotopic Mass: 284.21
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.8

tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0227-100MG	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6	95%	100MG	￥ 1,366.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0227-250MG	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6	95%	250MG	￥ 2,191.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0227-500MG	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6	95%	500MG	￥ 3,643.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0227-1G	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6	95%	1g	￥ 5,464.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0227-5G	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6	95%	5g	￥ 16,394.00	2023-03-30
Enamine	EN300-842605-1g	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6		1g	$1256.0	2023-09-02
Enamine	EN300-842605-5g	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6		5g	$3645.0	2023-09-02
Enamine	EN300-842605-10g	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6		10g	$5405.0	2023-09-02
Enamine	EN300-842605-0.05g	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6	95.0%	0.05g	$1056.0	2025-03-21
Enamine	EN300-842605-0.1g	tert-butyl 2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate	1400643-34-6	95.0%	0.1g	$1106.0	2025-03-21